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Compound of Interest

Compound Name:
1-(Benzyloxy)-3-

(bromomethyl)benzene

Cat. No.: B158075 Get Quote

Technical Guide: 1-(Benzyloxy)-3-
(bromomethyl)benzene
CAS Number: 1700-31-8

Authored for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-(benzyloxy)-3-
(bromomethyl)benzene, a versatile bifunctional organic compound. It serves as a valuable

intermediate in organic synthesis, particularly in the fields of medicinal chemistry and materials

science. This document outlines its chemical properties, potential synthetic routes with detailed

experimental protocols, and its applications in research and development.

Chemical and Physical Properties
1-(Benzyloxy)-3-(bromomethyl)benzene, also known as 3-benzyloxybenzyl bromide, is an

aromatic compound containing both a benzyl ether and a benzylic bromide functional group.[1]

The presence of the reactive bromomethyl group makes it an effective alkylating agent, while

the benzyloxy group can act as a protecting group for a phenolic hydroxyl.[1]
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Property Value Source

CAS Number 1700-31-8 [1][2][3]

Molecular Formula C₁₄H₁₃BrO [1][2]

Molecular Weight 277.16 g/mol [1][2][3]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 51 - 55 °C [2][3]

Boiling Point 365.6 ± 22.0 °C (Predicted)

Density 1.361 ± 0.06 g/cm³ (Predicted)

Solubility

Soluble in organic solvents

such as dichloromethane and

ethanol; sparingly soluble in

water.[1]

SMILES
BrCC1=CC(OCC2=CC=CC=C

2)=CC=C1

InChI

InChI=1S/C14H13BrO/c15-10-

13-7-4-8-14(9-13)16-11-12-5-

2-1-3-6-12/h1-9H,10-11H2

[1]

Synthetic Routes and Experimental Protocols
There are two primary synthetic strategies for the preparation of 1-(benzyloxy)-3-
(bromomethyl)benzene: the bromination of the corresponding benzyl alcohol and the radical

bromination of the corresponding toluene derivative.

Synthesis from 3-(Benzyloxy)benzyl alcohol
This method involves the conversion of the benzylic alcohol to the corresponding bromide

using a brominating agent such as phosphorus tribromide (PBr₃).

Reaction Scheme:
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Synthesis from 3-(Benzyloxy)benzyl alcohol

3-(Benzyloxy)benzyl alcohol

1-(Benzyloxy)-3-(bromomethyl)benzene

PBr₃

Anhydrous CH₂Cl₂

Benzylic Radical Bromination

3-Benzyloxytoluene

1-(Benzyloxy)-3-(bromomethyl)benzene

NBS, AIBN (cat.)

CCl₄ or Acetonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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